Cas no 1565460-28-7 (2-Thiophenecarboxaldehyde, 4-(4-hydroxy-1-piperidinyl)-)
2-Thiophenecarboxaldehyde, 4-(4-hydroxy-1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxaldehyde, 4-(4-hydroxy-1-piperidinyl)-
- 4-(4-HYDROXYPIPERIDIN-1-YL)THIOPHENE-2-CARBALDEHYDE
- EN300-725568
- 1565460-28-7
-
- Inchi: 1S/C10H13NO2S/c12-6-10-5-8(7-14-10)11-3-1-9(13)2-4-11/h5-7,9,13H,1-4H2
- InChI Key: KCRNKUORNWOXSA-UHFFFAOYSA-N
- SMILES: C1(C=O)SC=C(N2CCC(O)CC2)C=1
Computed Properties
- Exact Mass: 211.06669983g/mol
- Monoisotopic Mass: 211.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 68.8Ų
Experimental Properties
- Density: 1.321±0.06 g/cm3(Predicted)
- Boiling Point: 417.8±45.0 °C(Predicted)
- pka: 14.78±0.20(Predicted)
2-Thiophenecarboxaldehyde, 4-(4-hydroxy-1-piperidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725568-1.0g |
4-(4-hydroxypiperidin-1-yl)thiophene-2-carbaldehyde |
1565460-28-7 | 1g |
$0.0 | 2023-06-06 |
2-Thiophenecarboxaldehyde, 4-(4-hydroxy-1-piperidinyl)- Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-Thiophenecarboxaldehyde, 4-(4-hydroxy-1-piperidinyl)-
Research Brief on 2-Thiophenecarboxaldehyde, 4-(4-hydroxy-1-piperidinyl)- (CAS: 1565460-28-7): Recent Advances and Applications
The compound 2-Thiophenecarboxaldehyde, 4-(4-hydroxy-1-piperidinyl)- (CAS: 1565460-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene and piperidine moieties, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of drug discovery and development.
One of the key areas of interest is the role of 2-Thiophenecarboxaldehyde, 4-(4-hydroxy-1-piperidinyl)- as a potential intermediate in the synthesis of novel bioactive compounds. Researchers have explored its utility in the development of kinase inhibitors, which are critical for targeting signaling pathways involved in cancer and inflammatory diseases. The compound's ability to modulate specific enzymatic activities has been demonstrated in vitro, suggesting its potential as a scaffold for further medicinal chemistry optimization.
In addition to its pharmacological potential, recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-Thiophenecarboxaldehyde, 4-(4-hydroxy-1-piperidinyl)-. Innovations in catalytic processes and green chemistry approaches have reduced the environmental impact of its synthesis while maintaining high yields and purity. These developments are particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are paramount.
Furthermore, structural-activity relationship (SAR) studies have provided insights into the molecular determinants of the compound's bioactivity. By systematically modifying the thiophene and piperidine components, researchers have identified derivatives with enhanced potency and selectivity. These findings are instrumental in guiding the design of next-generation therapeutics with improved efficacy and reduced off-target effects.
Looking ahead, the continued exploration of 2-Thiophenecarboxaldehyde, 4-(4-hydroxy-1-piperidinyl)- and its derivatives holds great promise for addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. Future research directions may include in vivo efficacy studies, pharmacokinetic profiling, and the development of targeted delivery systems to maximize therapeutic outcomes.
1565460-28-7 (2-Thiophenecarboxaldehyde, 4-(4-hydroxy-1-piperidinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)